Cas no 21314-17-0 (1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one)

• Product Name: 1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• CAS No: 21314-17-0
• MF: C₁₁H₈N₄O
• MW: 212.207421302795
• MDL: MFCD00082637
• CID: 88259
• PubChem ID: 135408735
• Update Time: 2025-04-18

1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-1-Phenylpyrazolo[3,4-d]pyrimidine
• 1,5-Dihydro-1-phenyl-4H-pyrazolo[3,4-d]pyrimidin-4-one
• 4-Hydroxy-1-Phenyl-1H-Pyrazolo[3,4-d]Pyrimidine
• 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 1-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
• 4-HYDROXY-1-PHENYLPYRAZOLO(3,4-D)PYRIMIDINE
• F1386-0037
• 1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• AS-65050
• AKOS000269773
• W11667
• AKOS000267628
• SY122802
• CS-W015018
• BRD-K94622432-001-01-9
• 21314-17-0
• Z56823353
• ChemDiv3_003049
• SCHEMBL2077064
• 1,5-Dihydro-1-phenyl-4H-pyrazolo(3,4-d)pyrimidin-4-one
• NS00049106
• Oprea1_793342
• Oprea1_282390
• 1-phenyl-5H-pyrazolo[3, 4-d]pyrimidin-4-one
• 4-Hydroxy-1-phenylpyrazole[3,4-D]pyrimidine
• SCHEMBL2362359
• EU-0010369
• MFCD00449232
• HMS1481K13
• CCG-19662
• 1-Phenyl-1,5-dihydro-pyrazolo[3,4-d]pyrimidi n-4-one
• MFCD00082637
• NSC 3954
• 1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
• DTXSID60943828
• NSC3954
• EN300-235714
• FT-0618618
• BB 0242463
• BISMUTHTRIMETHYL
• 1-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-ol #
• 1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
• 4-Hydroxy-1-phenylpyrazolo-[3,4d]pyrimidine
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-1-phenyl-
• HMS1653E08
• AB00674252-01
• NSC-3954
• EINECS 244-331-0
• STL373602
• ALBB-027429
• 1,5-Dihydro-1-phenyl-4H-pyrazolo[3,4-d]pyrimidin-4-one; 1-Phenylallopurinol; NSC 3954;
• STK104638

• MDL： MFCD00082637
• Inchi： 1S/C11H8N4O/c16-11-9-6-14-15(10(9)12-7-13-11)8-4-2-1-3-5-8/h1-7H,(H,12,13,16)
• InChI Key： GDZQGHGCKKWNAC-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C3C=CC=CC=3)C=2N=CN1
• BRN： 198880

Computed Properties

• Exact Mass: 212.07000
• Monoisotopic Mass: 212.069811
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.1
• Topological Polar Surface Area: 57.1

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.45
• Melting Point: 304-307 °C
• Boiling Point: 472.508°C at 760 mmHg
• Flash Point: 239.565°C
• Refractive Index: 1.749
• PSA: 63.83000
• LogP: 1.52110

1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles